irlbacholine
irlbacholine
Brand Name:
Vulcanchem
CAS No.:
156832-61-0
VCID:
VC0139764
InChI:
InChI=1S/C32H70N2O8P2/c1-33(2,3)27-31-41-43(35,36)39-29-25-23-21-19-17-15-13-11-9-7-8-10-12-14-16-18-20-22-24-26-30-40-44(37,38)42-32-28-34(4,5)6/h7-32H2,1-6H3
SMILES:
C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula:
C32H70N2O8P2
Molecular Weight:
672.9 g/mol
irlbacholine
CAS No.: 156832-61-0
Main Products
VCID: VC0139764
Molecular Formula: C32H70N2O8P2
Molecular Weight: 672.9 g/mol
CAS No. | 156832-61-0 |
---|---|
Product Name | irlbacholine |
Molecular Formula | C32H70N2O8P2 |
Molecular Weight | 672.9 g/mol |
IUPAC Name | 22-[oxido-[2-(trimethylazaniumyl)ethoxy]phosphoryl]oxydocosyl 2-(trimethylazaniumyl)ethyl phosphate |
Standard InChI | InChI=1S/C32H70N2O8P2/c1-33(2,3)27-31-41-43(35,36)39-29-25-23-21-19-17-15-13-11-9-7-8-10-12-14-16-18-20-22-24-26-30-40-44(37,38)42-32-28-34(4,5)6/h7-32H2,1-6H3 |
Standard InChIKey | PUNFUIMDUBRENC-UHFFFAOYSA-N |
SMILES | C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C |
Canonical SMILES | C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C |
Synonyms | irlbacholine |
PubChem Compound | 177983 |
Last Modified | Nov 11 2021 |
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